Eduleine
Eduleine
Eduleine belongs to the class of organic compounds known as phenylquinolines. These are heterocyclic compounds containing a quinoline moiety substituted with a phenyl group. Eduleine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, eduleine is primarily located in the membrane (predicted from logP). Outside of the human body, eduleine can be found in pomes. This makes eduleine a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
483-51-2
VCID:
VC21323126
InChI:
InChI=1S/C17H15NO2/c1-18-15(12-6-4-3-5-7-12)11-17(19)14-9-8-13(20-2)10-16(14)18/h3-11H,1-2H3
SMILES:
CN1C(=CC(=O)C2=C1C=C(C=C2)OC)C3=CC=CC=C3
Molecular Formula:
C17H15NO2
Molecular Weight:
265.31 g/mol
Eduleine
CAS No.: 483-51-2
Cat. No.: VC21323126
Molecular Formula: C17H15NO2
Molecular Weight: 265.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Eduleine belongs to the class of organic compounds known as phenylquinolines. These are heterocyclic compounds containing a quinoline moiety substituted with a phenyl group. Eduleine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, eduleine is primarily located in the membrane (predicted from logP). Outside of the human body, eduleine can be found in pomes. This makes eduleine a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 483-51-2 |
| Molecular Formula | C17H15NO2 |
| Molecular Weight | 265.31 g/mol |
| IUPAC Name | 7-methoxy-1-methyl-2-phenylquinolin-4-one |
| Standard InChI | InChI=1S/C17H15NO2/c1-18-15(12-6-4-3-5-7-12)11-17(19)14-9-8-13(20-2)10-16(14)18/h3-11H,1-2H3 |
| Standard InChI Key | SNNYHVVKJUPXKZ-UHFFFAOYSA-N |
| SMILES | CN1C(=CC(=O)C2=C1C=C(C=C2)OC)C3=CC=CC=C3 |
| Canonical SMILES | CN1C(=CC(=O)C2=C1C=C(C=C2)OC)C3=CC=CC=C3 |
| Melting Point | 200-201°C |
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